Journal Name:Scripta Materialia
Journal ISSN:1359-6462
IF:6.302
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/222/description#description
Year of Origin:1996
Publisher:Elsevier Ltd
Number of Articles Per Year:550
Publishing Cycle:Semimonthly
OA or Not:Not
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-06-28 , DOI:
10.1038/s41529-023-00369-y
The phenomenon of passivity is crucial for many areas of our technological and metal-based civilization. Nevertheless, the mechanisms leading to passivity are still under investigation and not fully understood. Modeling passive film growth can bring insights into these processes, which are experimentally hard or impossible to access. Therefore, this paper presents a comprehensive model which can describe oxide film growth and dissolution under an external potential for various metal oxides. The simulation gives insights into the defect concentrations and electric field during passive film growth and film dissolution and delivers an anodic transpassive dissolution mechanism. The simulation is compared to experiments derived from the oxidation of iron electrodes and shows very good agreement. The addition of a transpassive dissolution mechanism to oxide film models is the next step toward model-based corrosion prediction.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-04-19 , DOI:
10.1038/s41529-023-00340-x
Using the wire beam electrode technique, electrochemical impedance spectroscopy, energy-dispersive X-ray spectroscopy, the formation of calcareous deposits in a tidal zone and its effects on the corrosion and protection of Q235 steel under cathodic protection were studied. Results showed that the production of aragonite CaCO3 crystals significantly reduced from the immersion zone to the high-tide zone, the protective performance of the deposited layer weakened, and the corrosion of the metal intensified. In the immersion zone, the cathodic protection current density decreased, and the potential shifted negatively, indicating that the protection performance of the deposited layer was enhanced and the metal was effectively protected. In the tidal zone, the deposited layer was stratified, and the porosity of the deposited layer increased by dry-wet cycling. During flood tide, the cathodic reaction is accelerated near the waterline, which promotes the corrosion of the metal and the loss of the sacrificial anode under water.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-03-30 , DOI:
10.1038/s41529-023-00343-8
The commercial acrylic copolymer Paraloid B72 (PB72) and a synthesized nanostructured material (AMF) bearing silsesquioxane, methacrylate and fluorine units were analyzed to assess their performances as protective coatings for the conservation of Neolithic Cucuteni ceramic pottery when submitted to UV ageing. In the context of comparative evaluation of the protective efficiency, the present paper reports the use of a functional coating that operates via specific photochemical transformations at the coating-air interface as a UV resistant protection coating for cultural heritage artefacts. The main factors that influenced the photo-degradation behavior of the polymeric materials included their structure, the properties at the polymer/air interfaces, and the preferential orientation of functional groups at the surface of the polymeric coatings.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-04-04 , DOI:
10.1038/s41529-023-00337-6
The leading theory of primary radiation damage in materials, by Norgett, Robinson, and Torrens (NRT), assumes that materials are homogeneous. This is inadequate for most engineering materials, which have rich microstructures. The lack of alternative theories has led to the widespread assumption that the microstructure only affects defect recombination and not defect production. We extend the NRT formalism to account for microstructural variations and explicitly include the damage caused in a phase by primary knock-on atoms that are produced in another nearby phase. Our approach reveals new insight on the interplay between radiation damage and microstructure, and converges to conventional NRT at suitably large length-scales. Applying it to real two-phase nuclear alloys we discover a reversal of primary radiation damage localisation when grain size is < 1 μm: in some fine-grained superalloys more damage is produced in the matrix than the precipitates, and the opposite is true for coarse-grained superalloys of same composition.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-03-20 , DOI:
10.1038/s41529-023-00339-4
Adjusting the grain growth orientation may be a feasible way to improve the oxidation resistance. In this work, textured Ti3(SiAl)C2 ceramic was successfully fabricated via the spark plasma sintering technique. The crystal orientation and microstructure were investigated by XRD combined with EBSD. The oxidation behavior of textured Ti3(SiAl)C2 was investigated at 1000–1300 °C for 10 h. The results showed that the oxidation was significantly anisotropic and the surface parallel to the compression direction exhibited better oxidation resistance below 1200 °C. The improved oxidation resistance was primarily attributed to the formation of passivated Al2O3 scale by rapid out-diffusion of Al elements on the orientated (hko) planes in textured Ti3(SiAl)C2. The formation of oxide scales was strongly dependent on the crystallographic orientation of Ti3(SiAl)C2.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-04-07 , DOI:
10.1038/s41529-023-00347-4
Alternative UO2 nuclear fuels, incorporating Cr as a dopant, are currently in use in light–water reactors. Dissolution experiments using Cr-doped UO2, performed as a function of Cr content in a simplified groundwater solution and under oxic conditions, established that the addition of Cr to the UO2 matrix systematically reduced the normalised dissolution rate of U at 25 and 40 °C. This effect was most notable under dilute solution conditions, and is the result of galvanic coupling between Cr and U, resulting from the presence of Cr2+ in the UO2 matrix, as corroborated by activation energy determination. Under conditions of solution saturation, where schoepite ((UO2)8O2(OH)12·(H2O)12) and Na2U2O7·6H2O were identified as secondary phases, the rate of U dissolution was invariant with Cr content. Moreover, at 60 °C, the trend was reversed and the rate of U dissolution increased with increasing Cr content. Under these conditions, other factors, including U solubility or bicarbonate-surface interactions, exert a stronger influence on the U dissolution kinetics than Cr. Increased grain size, a feature of Cr-doped UO2 fuel, was also found to reduce the normalised dissolution rate of U. In establishing the mechanisms by which Cr dopants influence UO2 fuel dissolution, it can be concluded that, overall, Cr-doped UO2 nuclear fuel possesses similar dissolution kinetics to undoped UO2 fuel, giving confidence for its eventual disposal in a geological facility.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-01-21 , DOI:
10.1038/s41529-023-00325-w
Riboflavin, a soluble redox mediator for electron transfer, is involved in various redox processes in biogeochemical systems. This work gives some insights into the MIC mechanism of pure nickel (Ni) caused by Desulfovibrio vulgaris. Compared with pure copper (Cu) metabolite (M)-MIC, Ni MIC by D. vulgaris exhibits distinctly different corrosion behavior. 20 ppm (w/w) riboflavin dramatically enhances the corrosion rate of Ni (59% increase in weight loss), while it has no impact on Cu MIC. Furthermore, headspace H2 detection reveals that neither proton nor H2S corrosion occurs in Ni MIC (Cu MIC caused by biogenic H2S produces large amounts of H2, whereas Ni MIC does not). The thermodynamic analysis and experimental results indicate that Ni D. vulgaris MIC is caused by trapping extracellular electrons from Ni oxidation for energy, which belongs to extracellular electron transfer (EET)-MIC.
Scripta Materialia ( IF 6.302 ) Pub Date: 2023-01-13 , DOI:
10.1038/s41529-022-00314-5
Inhibition of the initiation of intergranular corrosion was modeled at the atomic scale for 2-mercaptobenzothiazole (MBT) adsorbed on a (110)-oriented copper bi-crystal exposing an emergent Σ9 coincident site lattice (CSL) grain boundary (GB) using dispersion-corrected density functional theory (DFT-D). At both isolated molecule and full, dense monolayer coverages, the molecule adsorbed on the grain and GB sites stands perpendicular or tilted with no parallel orientation to the surface being favored. Chemical bonding of the thione and thiolate conformers involves both S atoms or the exocyclic S and N atoms, respectively. The full, dense monolayer is formed with a net gain in energy per surface area, but at the cost of a significant molecule deformation. It significantly enhances the Cu vacancy formation energy at the grain and GB sites, revealing that MBT also inhibits Cu dissolution for the more susceptible GBs with efficiency depending on atomic density of GB emergence.
Scripta Materialia ( IF 6.302 ) Pub Date: 2022-12-29 , DOI:
10.1038/s41529-022-00318-1
The monetary cost of corrosion is currently estimated at 3 to 4% of the global GDP considering direct costs exclusively. However, no study to date has quantified the environmental impact associated with steel corrosion. Here, we determined that the CO2 emissions associated with the steelmaking required to replace corroded steel will be 4.1–9.1% of the total by 2030 considering the European Union and recent U.S. greenhouse gas reduction targets. We suggest that implementing corrosion management best-practices could drastically reduce the greenhouse gas emissions associated with the replacement of corroded steel and emphasize the need for coordinated international efforts.
Scripta Materialia ( IF 6.302 ) Pub Date: 2022-12-27 , DOI:
10.1038/s41529-022-00315-4
Atmospheric corrosion is ubiquitous in China but varies a lot among different regions covering the cold, temperate, and tropical zones. Categorizing the atmospheric corrosivity and plotting precise atmospheric corrosion map remain key interest for a variety of industries. The present work proposed an atmospheric corrosion map of China for hot-dip galvanized steels, which was constructed by inverse distance weighting (IDW) interpolation algorithm based on both the measured corrosion rates of coupons exposed at 2393 inland test stations and calculated corrosion rates from a prevalent dose-response function in 2918 sites in coastal regions. When the corrosion category was used as the criterion, the IDW interpolation algorithm of power 2 performed best. Cross-validation results confirmed that the prediction accuracy of IDW interpolation reached 85.6%. Based on the corrosion map, the categories of atmospheric corrosivity in China could be determined.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.80 | 153 | Science Citation Index Science Citation Index Expanded | Not |
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